![molecular formula C10H7F3N4O B5747571 N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide](/img/structure/B5747571.png)
N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-3-carboxamide is a compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is commonly referred to as TFMTCA and has been extensively studied for its unique properties and potential benefits.
Mechanism of Action
The mechanism of action of TFMTCA is not fully understood, but it is believed to work by inhibiting the activity of certain enzymes. This inhibition can lead to a variety of effects, depending on the specific enzyme targeted.
Biochemical and Physiological Effects
TFMTCA has been shown to have a variety of biochemical and physiological effects, depending on the specific application. In medicinal chemistry, TFMTCA has been shown to induce apoptosis in cancer cells and to protect neurons from oxidative stress. In biochemistry, TFMTCA has been shown to inhibit the activity of certain enzymes, which could have implications for drug development. In materials science, TFMTCA has been shown to have potential applications in the production of organic electronics.
Advantages and Limitations for Lab Experiments
TFMTCA has several advantages for use in lab experiments, including its high purity and stability. However, it also has some limitations, including its relatively high cost and limited availability.
Future Directions
There are several potential future directions for research on TFMTCA. In medicinal chemistry, further studies could focus on its potential use as an anticancer agent and as a treatment for neurodegenerative diseases. In biochemistry, further studies could focus on its ability to inhibit the activity of certain enzymes and its potential implications for drug development. In materials science, further studies could focus on its potential use in the production of organic electronics. Additionally, further research could be conducted to better understand the mechanism of action of TFMTCA and its potential applications in other fields.
Synthesis Methods
The synthesis of TFMTCA involves the reaction of 2-(trifluoromethyl)aniline with ethyl 2-azidoacetate, followed by the cyclization of the resulting intermediate with triethyl orthoformate. The final product is obtained through the hydrolysis of the resulting compound with hydrochloric acid.
Scientific Research Applications
TFMTCA has been researched for its potential applications in various fields, including medicinal chemistry, biochemistry, and materials science. In medicinal chemistry, TFMTCA has been studied for its potential use as an anticancer agent and as a treatment for neurodegenerative diseases. In biochemistry, TFMTCA has been researched for its ability to inhibit the activity of certain enzymes, which could have implications for drug development. In materials science, TFMTCA has been studied for its potential use in the production of organic electronics.
properties
IUPAC Name |
N-[2-(trifluoromethyl)phenyl]-1H-1,2,4-triazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7F3N4O/c11-10(12,13)6-3-1-2-4-7(6)16-9(18)8-14-5-15-17-8/h1-5H,(H,16,18)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FBMPYFQVPSEWKQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C(F)(F)F)NC(=O)C2=NC=NN2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7F3N4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
256.18 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Solubility |
33.6 [ug/mL] (The mean of the results at pH 7.4) |
Source
|
Record name | SID24822488 | |
Source | Burnham Center for Chemical Genomics | |
URL | https://pubchem.ncbi.nlm.nih.gov/bioassay/1996#section=Data-Table | |
Description | Aqueous solubility in buffer at pH 7.4 | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.